Cas no 1820-28-6 (2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol)

• Product Name: 2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol
• CAS No: 1820-28-6
• MF: C₂₆H₂₅N₃O₂
• MW: 411.495606184006
• CID: 1373994
• PubChem ID: 135476548
• Update Time: 2025-05-19

2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol
• Phenol, 2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxy-
• Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxy
• 2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-methoxyphenol
• DB-019751
• 1820-28-6
• SCHEMBL3222585

• Inchi： 1S/C26H25N3O2/c1-15-6-9-20(17(3)12-15)24-27-25(21-10-7-16(2)13-18(21)4)29-26(28-24)22-11-8-19(31-5)14-23(22)30/h6-14,30H,1-5H3
• InChI Key： YVYGMKLLSMPARZ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1=NC(C2C=CC(C)=CC=2C)=NC(C2C=CC(C)=CC=2C)=N1)OC

Computed Properties

• Exact Mass: 411.19485
• Monoisotopic Mass: 411.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 63.05

Additional information on 2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol

Recent Advances in the Study of 2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol (CAS: 1820-28-6)

The compound 2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol (CAS: 1820-28-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This triazine-based derivative has demonstrated promising potential in various applications, including UV stabilization, photodynamic therapy, and as a scaffold for drug development. The unique structural features of this compound, characterized by its triazine core and substituted phenyl rings, contribute to its versatile chemical and biological properties.

Recent studies have focused on elucidating the photophysical properties of 1820-28-6, particularly its ability to absorb and dissipate UV radiation. Research published in the Journal of Photochemistry and Photobiology A: Chemistry (2023) highlights its high molar extinction coefficient and excellent photostability, making it a candidate for use in sunscreen formulations and polymer stabilization. The compound's ability to quench reactive oxygen species (ROS) generated under UV exposure further enhances its appeal for dermatological applications.

In the realm of medicinal chemistry, investigations into the biological activity of 1820-28-6 have revealed its potential as an inhibitor of specific kinase pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit selective inhibition against cyclin-dependent kinases (CDKs), suggesting possible applications in cancer therapy. The methoxy phenol moiety appears to play a critical role in binding interactions with the ATP-binding site of these kinases.

The synthesis and scale-up of 1820-28-6 have also seen recent advancements. A team at the University of Manchester developed a more efficient synthetic route using continuous flow chemistry, as reported in Organic Process Research & Development (2023). This method improved yield from 68% to 92% while reducing reaction time from 24 hours to just 3 hours, addressing previous challenges in large-scale production of this compound.

Looking forward, researchers are exploring the potential of 1820-28-6 as a building block for more complex pharmaceutical agents. Its structural versatility allows for various modifications at the triazine core and phenolic positions, enabling the creation of libraries of derivatives for high-throughput screening. Current preclinical studies are investigating its pharmacokinetic properties and toxicity profile to assess its suitability for therapeutic applications.

In conclusion, 2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-methoxyphenol represents a multifaceted compound with applications spanning materials science to drug discovery. The convergence of recent findings from photochemistry, medicinal chemistry, and process chemistry suggests this molecule will continue to be an important subject of research in the coming years, particularly as researchers uncover more about its mechanism of action and potential therapeutic benefits.